Cas no 194874-02-7 (1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene)
194874-02-7 structure
Product Name:1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene
CAS No:194874-02-7
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD21609587
CID:2788654
PubChem ID:10730524
Update Time:2025-04-21
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Nitrophenyl)-3-(trifluoroMethyl)benzene
- 194874-02-7
- AKOS025294825
- MFCD21609587
- DTXSID90444116
- BS-27603
- 1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene
-
- MDL: MFCD21609587
- Inchi: 1S/C13H8F3NO2/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)17(18)19/h1-8H
- InChI Key: MNRHYFIIKHIWET-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 267.05071298Da
- Monoisotopic Mass: 267.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.8Ų
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310589-250 mg |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene, 96%; . |
194874-02-7 | 96% | 250 mg |
€399.00 | 2023-07-19 | |
| abcr | AB310589-250mg |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene, 96%; . |
194874-02-7 | 96% | 250mg |
€399.00 | 2025-02-16 | |
| A2B Chem LLC | AF00752-250mg |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 96% | 250mg |
$239.00 | 2024-04-20 | |
| A2B Chem LLC | AF00752-1g |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 96% | 1g |
$489.00 | 2024-04-20 | |
| Ambeed | A158159-1g |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 96% | 1g |
$554.0 | 2024-07-28 | |
| Crysdot LLC | CD12100300-1g |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 95+% | 1g |
$414 | 2024-07-24 | |
| 1PlusChem | 1P00AR00-1g |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 96% | 1g |
$642.00 | 2025-02-25 | |
| 1PlusChem | 1P00AR00-250mg |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene |
194874-02-7 | 96% | 250mg |
$313.00 | 2025-02-25 |
1-(3-Nitrophenyl)-3-(trifluoromethyl)benzene Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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